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Compound of Interest

Compound Name: 1,3-Indandione

Cat. No.: B147059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

pure 1,3-indandione, a crucial diketone with applications in the synthesis of various

biologically active compounds. This document presents detailed information on its Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the

experimental protocols for obtaining these spectra.

Spectroscopic Data Summary
The following tables summarize the key quantitative spectroscopic data for 1,3-indandione.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for 1,3-Indandione
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.96 - 8.01 Multiplet 2H
Aromatic Protons (H-

4, H-7)

7.83 - 7.87 Multiplet 2H
Aromatic Protons (H-

5, H-6)

3.24 Singlet 2H
Methylene Protons (-

CH₂-)

Solvent: CDCl₃

Table 2: ¹³C NMR Spectroscopic Data for 1,3-Indandione

Chemical Shift (δ) ppm Assignment

201.5 Carbonyl Carbon (C=O)

141.8 Aromatic Carbon (C-3a, C-7a)

136.3 Aromatic Carbon (C-5, C-6)

124.2 Aromatic Carbon (C-4, C-7)

38.9 Methylene Carbon (-CH₂-)

Solvent: CDCl₃

Infrared (IR) Spectroscopy
Table 3: Key IR Absorption Bands for 1,3-Indandione
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Wavenumber (cm⁻¹) Intensity Assignment

1750 Strong Asymmetric C=O Stretch

1722 Strong Symmetric C=O Stretch

~3050 Medium Aromatic C-H Stretch

~2900 Weak Aliphatic C-H Stretch

Sample Preparation: KBr Pellet

Mass Spectrometry (MS)
Table 4: Major Mass Spectrometry Peaks for 1,3-Indandione

m/z Relative Intensity Assignment

146 High Molecular Ion [M]⁺

104 Medium [M - C₂H₂O]⁺

76 Medium [C₆H₄]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.1.1. Sample Preparation

A solution of 1,3-indandione is prepared by dissolving approximately 10-20 mg of the pure

solid in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane

(TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

2.1.2. Data Acquisition
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¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer.

¹H NMR: Spectra are acquired with a sufficient number of scans to achieve a good signal-to-

noise ratio.

¹³C NMR: Spectra are acquired using a proton-decoupled pulse sequence to simplify the

spectrum to single lines for each carbon atom.

Infrared (IR) Spectroscopy
2.2.1. Sample Preparation (KBr Pellet Method)

Approximately 1-2 mg of pure 1,3-indandione is finely ground in an agate mortar. To this,

about 100-200 mg of dry, IR-grade potassium bromide (KBr) powder is added, and the mixture

is thoroughly ground to ensure a homogenous sample. The resulting powder is then

compressed in a pellet die under high pressure to form a thin, transparent pellet.

2.2.2. Data Acquisition

The KBr pellet is placed in the sample holder of an FT-IR spectrometer. The spectrum is

recorded in the mid-IR region (typically 4000-400 cm⁻¹) by co-adding a number of scans to

obtain a high-quality spectrum. A background spectrum of a pure KBr pellet is recorded and

subtracted from the sample spectrum.

Mass Spectrometry (MS)
2.3.1. Sample Introduction

A small amount of pure 1,3-indandione is introduced into the mass spectrometer, typically via

a direct insertion probe or after separation by gas chromatography.

2.3.2. Ionization and Analysis

The sample is ionized using electron ionization (EI) at a standard energy of 70 eV. The

resulting ions are then separated based on their mass-to-charge ratio (m/z) by a mass analyzer

(e.g., a quadrupole or time-of-flight analyzer) and detected.

Visualization of Spectroscopic Analysis Workflow
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The following diagram illustrates the logical workflow for the structural elucidation of 1,3-
indandione using the spectroscopic techniques described.

Spectroscopic Techniques
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To cite this document: BenchChem. [Spectroscopic Characterization of 1,3-Indandione: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147059#spectroscopic-data-nmr-ir-mass-of-pure-1-3-
indandione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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